Cas no 1193388-45-2 (2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride)

• Product Name: 2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride
• CAS No: 1193388-45-2
• MF: C₉H₁₂Cl₂N₄
• MW: 247.12437915802
• CID: 4576694
• Update Time: 2025-07-23

2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(1H-imidazol-1-yl)pyridin-4-yl]methanamine dihydrochloride
• 1-[2-(1h-imidazol-1-yl)pyridin-4-yl]methanamine dihydrochloride
• 2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride

• Inchi： 1S/C9H10N4.2ClH/c10-6-8-1-2-12-9(5-8)13-4-3-11-7-13;;/h1-5,7H,6,10H2;2*1H
• InChI Key： KKCUNOFVCRVKBX-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(N2C=NC=C2)C=1)N.[H]Cl.[H]Cl

Experimental Properties

• Melting Point: 229-231 °C

2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride

Introduction to 2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride (CAS No. 1193388-45-2)

2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride, identified by its CAS number 1193388-45-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bisubstituted amine derivative exhibits a unique structural framework combining a pyridine ring with an imidazole moiety, which has garnered attention for its potential biological activities and mechanistic insights. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.

The structural composition of 2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride positions it as a promising scaffold for modulating various biological pathways. The pyridine ring is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. Meanwhile, the imidazole ring, known for its presence in numerous bioactive molecules including histamine and antifungal agents, contributes to the compound's potential pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride and biological targets. Studies suggest that the compound may exhibit binding affinity to proteins involved in inflammatory responses, making it a candidate for therapeutic applications in conditions such as arthritis or autoimmune disorders. The imidazole moiety, in particular, has been shown to engage with zinc-binding sites in certain enzymes, which could be exploited for designing novel inhibitors.

In vitro studies have begun to unravel the pharmacological profile of 2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride. Initial experiments indicate that the compound demonstrates moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Furthermore, its ability to modulate intracellular signaling pathways has been observed, particularly those involving kinases and phosphodiesterases. These findings align with the growing interest in small-molecule inhibitors that can selectively target aberrant signaling pathways in diseases such as cancer.

The synthesis of 2-(1H-Imidazol-1-yl)pyridin-4-ylmethanamine Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The dihydrochloride salt formation is critical for stabilizing the compound and improving its handling characteristics, which is essential for both laboratory research and potential industrial-scale production.

From a regulatory perspective, 2-(1H-Imidazol-1-yipyridin4 ylmethanamine Dihydrochloride (CAS No. 1193388452) does not fall under any restricted categories of chemicals, allowing for broader exploration in research settings without stringent regulatory hurdles. However, adherence to good laboratory practices (GLP) and safety protocols remains imperative during handling and experimentation to ensure worker safety and environmental compliance.

The future directions of research on 2-(1HImidazol1yipyridin4 ylmethanamine Dihydrochloride are multifaceted. Investigating its mechanism of action at a molecular level will provide critical insights into its therapeutic potential. Additionally, exploring derivatives of this scaffold through structure-based drug design could lead to more potent and selective analogs with improved pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors.

The significance of 2-(1HImidazol1yipyridin4 ylmethanamine Dihydrochloride extends beyond its immediate applications; it serves as a testament to the innovative approaches being pursued in drug discovery. By leveraging structural diversity and computational tools, researchers continue to uncover novel compounds with therapeutic promise. As our understanding of biological systems evolves, compounds like this will play an increasingly vital role in addressing complex diseases.

In conclusion, 2(1Himidazol 1 yipyridin 4 ylmethanamine Dihydrochloride (CAS No 1193388452) represents a compelling example of how interdisciplinary research can yield bioactive molecules with potential clinical relevance. Its unique structural features combined with emerging data on its biological activities position it as a valuable asset in the quest for new treatments. Continued investigation into this compound will undoubtedly contribute to advancements in pharmaceutical science.